Cas no 778620-55-6 (4-1-(thiophene-2-sulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-1-(thiophene-2-sulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 778620-55-6
• MF: C₁₈H₁₉N₃O₄S₂
• MW: 405.491161584854
• CID: 6285350
• PubChem ID: 2444672
• Update Time: 2025-06-22

4-1-(thiophene-2-sulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-1-(thiophene-2-sulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 4-(1-(thiophen-2-ylsulfonyl)piperidine-4-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one
• F2487-0307
• 4-(1-thiophen-2-ylsulfonylpiperidine-4-carbonyl)-1,3-dihydroquinoxalin-2-one
• AKOS000396158
• 778620-55-6
• Z33398620
• 4-[1-(thiophene-2-sulfonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C18H19N3O4S2/c22-16-12-21(15-5-2-1-4-14(15)19-16)18(23)13-7-9-20(10-8-13)27(24,25)17-6-3-11-26-17/h1-6,11,13H,7-10,12H2,(H,19,22)
• InChI Key： FSHADVUJOIDAQH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC(C(N2C3C=CC=CC=3NC(C2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 405.08169844g/mol
• Monoisotopic Mass: 405.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Additional information on 4-1-(thiophene-2-sulfonyl)piperidine-4-carbonyl-1,2,3,4-tetrahydroquinoxalin-2-one

4-1-(Thiophene-2-Sulfonyl)Piperidine-4-Carbonyl-1,2,3,4-Tetrahydroquinoxalin-2-One: A Comprehensive Overview

The compound 4-1-(Thiophene-2-Sulfonyl)Piperidine-4-Carbonyl-1,2,3,4-Tetrahydroquinoxalin-2-One, identified by the CAS number 778620-55-6, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

The molecular structure of this compound is characterized by the presence of a thiophene ring, which is a five-membered heterocyclic aromatic compound containing sulfur. The thiophene ring is further substituted with a sulfonyl group (-SO₂-) attached to a piperidine moiety. Piperidine is a six-membered saturated hydrocarbon ring with one nitrogen atom, which contributes to the compound's stability and reactivity. The piperidine ring is connected to a carbonyl group (C=O), which plays a crucial role in the compound's ability to form hydrogen bonds and participate in various chemical reactions.

The tetrahydroquinoxalinone core of the molecule adds another layer of complexity and functionality. Quinoxalines are bicyclic compounds consisting of two fused benzene rings with two nitrogen atoms at positions 1 and 2. The tetrahydro derivative indicates that one of the rings is partially saturated, introducing additional hydrogen atoms and potentially altering the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique combination of structural features makes it an attractive candidate for targeting various biological pathways and disease states. For instance, the sulfonyl group is known to enhance bioavailability and improve the pharmacokinetic properties of drugs, while the quinoxaline core has been implicated in anti-inflammatory and anticancer activities.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The thiophene ring can be synthesized via the Knorr thiophene synthesis or other similar methods, while the piperidine moiety can be introduced using ring-closing reactions or through the use of appropriate precursors. The carbonylation step typically involves the use of carbonylating agents such as acid chlorides or anhydrides under controlled conditions.

The pharmacological activity of this compound has been explored in several recent studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have shown promising results in terms of cytotoxicity against cancer cell lines, indicating its potential role in anticancer therapy.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability and eco-friendliness. Researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Furthermore, efforts are being made to assess the biodegradability of this compound to ensure that its use does not pose long-term risks to ecosystems.

In conclusion, 4-1-(Thiophene-2-Sulfonyl)Piperidine-4-Carbonyl-1,2,3,4-Tetrahydroquinoxalin-2-One represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with its promising pharmacological properties, positions it as a valuable tool in drug discovery and development.